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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the predicted and current applications

of long-lived promethium isotopes, with a primary focus on Promethium-147 (Pm-147),

Promethium-145 (Pm-145), and Promethium-146 (Pm-146). The document details the nuclear

and physical properties of these isotopes, outlines experimental protocols for their production,

purification, and application, and presents visual workflows and logical diagrams to facilitate

understanding.

Isotope Properties and Characteristics
Promethium (Pm), with atomic number 61, is unique as it is one of only two elements below

bismuth with no stable isotopes.[1] Its longest-lived isotopes, therefore, are of significant

interest for applications requiring long-term, reliable energy sources or therapeutic agents. The

key properties of the most promising long-lived promethium isotopes are summarized below.

Quantitative Data Summary
The nuclear and physical properties of Promethium-145, -146, and -147 are crucial for

determining their suitability for various applications. These properties are summarized in Table

1.
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Property
Promethium-145
(¹⁴⁵Pm)

Promethium-146
(¹⁴⁶Pm)

Promethium-147
(¹⁴⁷Pm)

Half-Life 17.7 years[2][3] 5.53 years[3] 2.62 years[2][3]

Primary Decay Mode
Electron Capture (EC)

[3][4]

Electron Capture (EC)

(66%), Beta Minus

(β⁻) (34%)[3]

Beta Minus (β⁻)[5]

Decay Product(s) ¹⁴⁵Nd (stable)[6][7]
¹⁴⁶Nd (stable), ¹⁴⁶Sm

(stable)[3][8]
¹⁴⁷Sm (stable)[5]

Max Beta Energy

(MeV)
Not Applicable 1.47 (β⁻) 0.224[2][9]

Average Beta Energy

(MeV)
Not Applicable Not specified 0.062[2]

Gamma Emissions

(keV)
X-rays from EC

453, 736, 747

(prominent)[10]

121 (very low

intensity, 0.00285%)

[2]

Specific Activity (Ci/g) ~140[6] Not specified ~932

Power Density (W/g) Not specified Not specified ~0.36 (as Pm₂O₃)

Power Source Applications
The most developed application for long-lived promethium isotopes, particularly Pm-147, is in

radioisotope power systems. These devices leverage the energy released during radioactive

decay to generate electricity for long-duration missions in remote or harsh environments.

Betavoltaic Devices
Betavoltaic batteries directly convert the kinetic energy of beta particles (electrons) into

electrical current. A p-n junction semiconductor is placed in proximity to the beta-emitting

radioisotope. The beta particles create electron-hole pairs in the semiconductor, which are then

separated by the built-in electric field of the junction, generating a current.[11]

Caption: Workflow of a Promethium-147 powered betavoltaic cell.
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This protocol outlines the general steps for fabricating a prototype betavoltaic cell using

Promethium-147.

Semiconductor Selection and Preparation:

Select a semiconductor material with a wide bandgap, such as Silicon (Si) or Gallium

Nitride (GaN), for radiation hardness and efficiency.

Create a p-n or p-i-n junction structure using standard semiconductor fabrication

techniques like diffusion or metal-organic chemical vapor deposition (MOCVD).[12] The

layer thicknesses should be optimized based on the penetration depth of Pm-147 beta

particles (average energy ~62 keV).[2][12]

Promethium-147 Source Preparation:

Obtain purified Promethium-147, typically in the form of promethium(III) oxide (Pm₂O₃) for

thermal stability.

Deposit a thin, uniform layer of the Pm-147 source onto a substrate. The optimal thickness

is a balance between maximizing beta emission and minimizing self-absorption, which for

Pm-147 is around 0.005 cm.[11]

Device Assembly:

Position the Pm-147 source in close proximity to the surface of the semiconductor junction

to maximize the flux of beta particles entering the device.

Encapsulate the assembly in a suitable housing that provides shielding for any low-energy

bremsstrahlung X-rays produced, though the pure beta emission of Pm-147 requires

minimal shielding.[13]

Attach electrical contacts to the p-type and n-type regions of the semiconductor to connect

to an external load.

Radioisotope Thermoelectric Generators (RTGs)
RTGs convert heat from radioactive decay into electricity. The decay of the radioisotope heats

one side of a thermocouple, while the other side is exposed to a cold sink. This temperature
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difference generates a voltage via the Seebeck effect.[14] While Plutonium-238 is the most

common fuel for RTGs, Pm-147 is a viable alternative for lower-power, shorter-duration

missions.[13]

Industrial Applications
The consistent emission of beta particles from Promethium-147 makes it a valuable tool for

various industrial measurement and quality control processes.

Beta-Backscatter Thickness Gauges
This non-destructive technique measures the thickness of coatings on a substrate. A Pm-147

source emits beta particles towards the coated material. Some of these particles are scattered

back by the atoms of the coating and substrate. The number of backscattered electrons is

proportional to the thickness and atomic number of the coating material.[15]

The following protocol is adapted from a method for preparing Pm-147 sources for measuring

graphite coating thickness on zircaloy cladding.[16][17]

Substrate Preparation:

A cylindrical aluminum rod (e.g., 1.5mm diameter) is used as the substrate.

The tip of the rod (e.g., a 2mm length) is anodized to create a porous aluminum oxide

layer. This is achieved by applying a current density of 15 mA/cm² at 15°C in 3M H₂SO₄

for 2 hours.

Promethium-147 Adsorption:

The anodized tip is immersed in a 10 µL solution containing 37 MBq (1 mCi) of Pm-147 at

a pH of 6.0 for 24 hours. The Pm³⁺ ions adsorb onto the porous anodized surface.

Sealing and Quality Control:

The radioactive area is coated with a thin layer of Polymethyl Methacrylate (PMMA) to

prevent leaching of the radioisotope.[16][17]

The activity of the final source is assayed in a calibrated ion chamber.
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Quality control tests are performed to ensure non-leachability, uniform distribution of

activity, and long-term stability of the source.[16][17]

Start: Aluminum Rod Substrate

Anodize Tip in H₂SO₄

(15 mA/cm², 15°C, 2h)

Immerse in ¹⁴⁷Pm Solution
(37 MBq, pH 6.0, 24h)

Seal with PMMA Layer

Quality Control
(Assay, Leach Test, Uniformity)

End: Sealed ¹⁴⁷Pm Source

Click to download full resolution via product page

Caption: Fabrication process for a Pm-147 beta-backscatter source.

Medical Applications (Drug Development)
Certain promethium isotopes, particularly the beta-emitter Promethium-149 (Pm-149), show

promise for targeted radiotherapy in oncology.

Targeted Radiotherapy with Promethium-149
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Promethium-149 has a half-life of 2.21 days and emits beta particles with a moderate energy of

1.07 MeV, making it suitable for treating tumors.[18] It can be produced with high specific

activity, which is ideal for targeting a limited number of cancer cell receptors.[18][19]

Additionally, it emits a low-abundance, imageable gamma-ray at 286 keV, allowing for in-vivo

tracking of the radiopharmaceutical.[18]

To deliver the radioisotope specifically to tumor cells, it is attached to a targeting molecule (e.g.,

a peptide or antibody) via a chelator, such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-

tetraacetic acid).

This protocol outlines the general synthesis of a ¹⁴⁹Pm-labeled targeting molecule, based on

the synthesis of ¹⁴⁹Pm-DOTA-PEI-Trastuzumab.[20]

Conjugation of Chelator:

Synthesize a construct where the DOTA chelator is conjugated to the targeting molecule

(e.g., Trastuzumab antibody via a polyethylenimine (PEI) linker).

Radiolabeling:

Add a solution of ¹⁴⁹PmCl₃ to the DOTA-conjugated targeting molecule in a suitable buffer.

Heat the reaction mixture (e.g., at 80-90°C) for a specified time (e.g., 1-1.5 hours) to

facilitate the chelation of the ¹⁴⁹Pm³⁺ ion by the DOTA cage.[20]

Purification and Quality Control:

Determine the radiochemical incorporation of ¹⁴⁹Pm using thin-layer chromatography

(TLC).[20]

Purify the radiolabeled conjugate from unchelated ¹⁴⁹Pm and other reactants using

methods like size-exclusion chromatography.

Measure the specific activity and radiochemical purity of the final product. The resulting

¹⁴⁹Pm-DOTA-PEI-Trastuzumab has been shown to have a radiochemical purity of 96.7%

and a specific activity of 0.118 TBq/g.[20]
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Starting Materials

Process

Final Product & QC

DOTA-Targeting Molecule
(e.g., DOTA-PEI-Trastuzumab)

Mix and Heat
(80-90°C, 1-1.5h)

¹⁴⁹PmCl₃ Solution

Purification
(e.g., Chromatography)

Purified ¹⁴⁹Pm-Radiopharmaceutical

Quality Control
(TLC, Specific Activity)

Click to download full resolution via product page

Caption: General synthesis and quality control of a ¹⁴⁹Pm-DOTA radiopharmaceutical.

Isotope Production and Purification
The availability of promethium isotopes is a critical factor for their application. As they do not

occur in significant natural quantities, they must be produced artificially.[19]

Production of Promethium-147
There are two primary methods for producing Pm-147:
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From Spent Nuclear Fuel: Pm-147 is a fission product of Uranium-235 and can be extracted

from the waste stream of nuclear reactors.[19] This involves complex reprocessing steps,

including the TALSPEAK process to separate lanthanides from actinides like curium.[6]

Neutron Irradiation of Neodymium-146: A more direct route involves irradiating highly

enriched Neodymium-146 (¹⁴⁶Nd) targets in a high-flux nuclear reactor.[21][22] The ¹⁴⁶Nd

captures a neutron to become ¹⁴⁷Nd, which then beta-decays with a half-life of 11 days to

¹⁴⁷Pm.[23]

Experimental Protocol: Purification of Pm-147 from
Irradiated Neodymium
This protocol is based on the process developed at Oak Ridge National Laboratory (ORNL) for

separating milligram quantities of Pm-147 from gram quantities of an irradiated Neodymium

target.[2][21]

Target Dissolution: Dissolve the irradiated ¹⁴⁶Nd oxide target in an acidic solution (e.g.,

hydrochloric acid).

Extraction Chromatography (Step 1):

Load the acidic solution onto a column containing LN extraction resin.

Perform a stepwise elution with increasing concentrations of HCl. This separates the bulk

of the neodymium target and other lanthanide impurities (like Gd and Eu) from the

promethium fraction.[21]

Ion-Exchange Chromatography (Step 2):

Further purify the promethium fraction using a low cross-linking cation exchange resin

(e.g., AG50X4).

A stepwise elution with varying HCl concentrations is used to separate remaining

impurities such as Co-60 and Ir-192. This step also serves to concentrate the final Pm-147

product.[21]
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Two rounds of this purification process can achieve a mass separation factor of >10⁴

between promethium and neodymium.[2][21]

Isotope Production and Purification Workflow
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Caption: Production and purification of Promethium-147 via neutron irradiation of Neodymium-

146.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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